Cas no 62497-67-0 (Benzamide, N-(1-methyl-2-phenylethyl)-4-nitro-N-propyl-)

• Product name: Benzamide, N-(1-methyl-2-phenylethyl)-4-nitro-N-propyl-
• CAS No: 62497-67-0
• MF: C₁₉H₂₂N₂O₃
• MW: 326.38958
• CID: 442688
• PubChem ID: 71385850

Benzamide, N-(1-methyl-2-phenylethyl)-4-nitro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1-methyl-2-phenylethyl)-4-nitro-N-propyl-
• 4-nitro-N-(1-phenylpropan-2-yl)-N-propylbenzamide
• 62497-67-0
• DTXSID40808062

• Inchi： InChI=1S/C19H22N2O3/c1-3-13-20(15(2)14-16-7-5-4-6-8-16)19(22)17-9-11-18(12-10-17)21(23)24/h4-12,15H,3,13-14H2,1-2H3
• InChI Key： OIPNPFRYSOGZTR-UHFFFAOYSA-N
• SMILES： CCCN(C(C)CC1=CC=CC=C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 326.16316
• Monoisotopic Mass: 326.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45